1. Home
  2. Product
  3. Main Products
  4. N-{[2-(3-Chloro-4-methoxyphenyl)-2H-benzotriazol-5-yl]carbamothioyl}hexanamide
N-{[2-(3-Chloro-4-methoxyphenyl)-2H-benzotriazol-5-yl]carbamothioyl}hexanamide N-{[2-(3-Chloro-4-methoxyphenyl)-2H-benzotriazol-5-yl]carbamothioyl}hexanamide
Brand Name: Vulcanchem
CAS No.: 445417-96-9
VCID: VC0470356
InChI: InChI=1S/C20H22ClN5O2S/c1-3-4-5-6-19(27)23-20(29)22-13-7-9-16-17(11-13)25-26(24-16)14-8-10-18(28-2)15(21)12-14/h7-12H,3-6H2,1-2H3,(H2,22,23,27,29)
SMILES: CCCCCC(=O)NC(=S)NC1=CC2=NN(N=C2C=C1)C3=CC(=C(C=C3)OC)Cl
Molecular Formula: C20H22ClN5O2S
Molecular Weight: 431.9g/mol

N-{[2-(3-Chloro-4-methoxyphenyl)-2H-benzotriazol-5-yl]carbamothioyl}hexanamide

CAS No.: 445417-96-9

Main Products

VCID: VC0470356

Molecular Formula: C20H22ClN5O2S

Molecular Weight: 431.9g/mol

N-{[2-(3-Chloro-4-methoxyphenyl)-2H-benzotriazol-5-yl]carbamothioyl}hexanamide - 445417-96-9

CAS No. 445417-96-9
Product Name N-{[2-(3-Chloro-4-methoxyphenyl)-2H-benzotriazol-5-yl]carbamothioyl}hexanamide
Molecular Formula C20H22ClN5O2S
Molecular Weight 431.9g/mol
IUPAC Name N-[[2-(3-chloro-4-methoxyphenyl)benzotriazol-5-yl]carbamothioyl]hexanamide
Standard InChI InChI=1S/C20H22ClN5O2S/c1-3-4-5-6-19(27)23-20(29)22-13-7-9-16-17(11-13)25-26(24-16)14-8-10-18(28-2)15(21)12-14/h7-12H,3-6H2,1-2H3,(H2,22,23,27,29)
Standard InChIKey ZRCDZMSTSVZVNT-UHFFFAOYSA-N
SMILES CCCCCC(=O)NC(=S)NC1=CC2=NN(N=C2C=C1)C3=CC(=C(C=C3)OC)Cl
Canonical SMILES CCCCCC(=O)NC(=S)NC1=CC2=NN(N=C2C=C1)C3=CC(=C(C=C3)OC)Cl
PubChem Compound 1798064
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19